Cas no 1519850-35-1 (1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1519850-35-1
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5698352
• PubChem ID: 83530248
• Update Time: 2023-10-14

1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1148965
• 1519850-35-1
• 1-methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-methyl-3,4-bis(1-methylethyl)-
• 1-Methyl-3,4-bis(propan-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H19N3/c1-6(2)8-9(7(3)4)12-13(5)10(8)11/h6-7H,11H2,1-5H3
• InChI Key： KWSIAWDCEWGXNS-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C(C(C)C)=N1)C(C)C)N

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 287.2±35.0 °C(Predicted)
• pka: 4.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles